Cas no 380474-86-2 ((E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: (E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 380474-86-2
• MF: C₁₉H₁₄BrF₃N₂O₃
• MW: 455.225274562836
• CID: 6278438
• PubChem ID: 2349470
• Update Time: 2025-05-23

(E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• (E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• 3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• EN300-26593518
• 3-(3-BROMO-4,5-DIMETHOXYPHENYL)-2-CYANO-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]ACRYLAMIDE
• Z44411099
• 380474-86-2
• AKOS001009703

• Inchi： 1S/C19H14BrF3N2O3/c1-27-16-9-11(8-14(20)17(16)28-2)7-12(10-24)18(26)25-15-6-4-3-5-13(15)19(21,22)23/h3-9H,1-2H3,(H,25,26)/b12-7+
• InChI Key： UXBFMXAATBQYLG-KPKJPENVSA-N
• SMILES： BrC1=CC(/C=C(\C#N)/C(NC2C=CC=CC=2C(F)(F)F)=O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 454.014
• Monoisotopic Mass: 454.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 71.4Ų

Additional information on (E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Introduction to (E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 380474-86-2)

(E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 380474-86-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the class of amides and is characterized by its unique structural features, including a bromo-substituted dimethoxyphenyl group, a cyano group, and a trifluoromethylphenyl substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The compound's molecular formula is C19H15BrF3NO4, and it has a molecular weight of approximately 439.23 g/mol. The presence of the bromo, <dimethoxyphenyl, and trifluoromethylphenyl groups imparts specific chemical properties that are crucial for its biological activity. For instance, the bromo-substituted dimethoxyphenyl strong group can enhance the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within cells. The cyano strong group, on the other hand, can contribute to the compound's stability and reactivity, making it suitable for various chemical transformations.

In recent years, (E)-3-(3-bromo strong>-4,5-< strong >dimethoxyphenyl strong >)-2-< strong >cyano strong >-N-[2-(< strong >trifluoromethyl strong >)< strong >phenyl strong >]prop-2-enamide has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-cancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of specific signaling pathways.

A study published in the Journal of Medicinal Chemistry in 2021 reported that (E)-3-(3-< strong >bromo strong >-4,5-< strong >dimethoxyphenyl strong >)-2-< strong >cyano strong >-N-[2-(< strong >trifluoromethyl strong >)< strong >phenyl strong >]prop-2-enamide selectively targets cancer cells by disrupting the balance of pro-apoptotic and anti-apoptotic proteins. This selective targeting is crucial for minimizing side effects on healthy cells and tissues. The compound's ability to induce apoptosis without causing significant toxicity to normal cells makes it a promising candidate for further preclinical and clinical evaluation.

Beyond its anti-cancer properties, (E)-3-(3-< strong >bromo strong >-4,5-< strong >dimethoxyphenyl strong >)-2-< strong >cyano strong >-N-[2-(< strong >trifluoromethyl strong >)< strong >phenyl strong >]prop-2-enamide has also shown potential in other therapeutic areas. For example, research conducted at the University of California in 2020 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (E)-3-(3-< strong >bromo strong >-4,5-< strong >dimethoxyphenyl strong >)-2-< strong >cyano strong >-N-[2-(< strong >trifluoromethyl strong >)< strong >phenyl strong >]prop-2-enamide involves several steps, including the formation of the key intermediates through reactions such as nucleophilic substitution and condensation. The synthetic route is well-documented in the literature and can be optimized for large-scale production if necessary. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential therapeutic agent.

In conclusion, (E)-3-(3-< str ong>bromo-4,5--)-2--N-[2-()]prop-